1-(6-((3-fluorophenyl)thio)pyridazin-3-yl)-N-(2-phenylpropyl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(3-fluorophenyl)sulfanylpyridazin-3-yl]-N-(2-phenylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C25H27FN4OS/c1-18(19-6-3-2-4-7-19)17-27-25(31)20-12-14-30(15-13-20)23-10-11-24(29-28-23)32-22-9-5-8-21(26)16-22/h2-11,16,18,20H,12-15,17H2,1H3,(H,27,31)
• InChI Key: VNKRSOYQEUYXSE-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1CCN(CC1)C2=NN=C(C=C2)SC3=CC=CC(=C3)F)C4=CC=CC=C4
• Molecular Formula: C25H27FN4OS
• Molecular Weight: 450.6 g/mol

Description

1-(6-((3-fluorophenyl)thio)pyridazin-3-yl)-N-(2-phenylpropyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H27FN4OS and its molecular weight is 450.58. The purity is usually 95%.
BenchChem offers high-quality 1-(6-((3-fluorophenyl)thio)pyridazin-3-yl)-N-(2-phenylpropyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-((3-fluorophenyl)thio)pyridazin-3-yl)-N-(2-phenylpropyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiotracers for Positron Emission Tomography (PET) Imaging

Compounds with intricate structures, similar to the one , have been designed and evaluated as radiotracers for PET imaging to assess specific biological targets, such as stearoyl-CoA desaturase-1 (SCD-1), which is overexpressed in multiple solid tumors. This application underscores the potential of such compounds in noninvasive cancer diagnostics (Silvers et al., 2016).

Met Kinase Inhibitors for Cancer Therapy

Another application includes the discovery of Met kinase inhibitors, with compounds exhibiting significant tumor stasis in xenograft models. This research area highlights the therapeutic potential of these compounds in targeting specific pathways critical to cancer progression and survival (Schroeder et al., 2009).

Nonlinear Optical (NLO) Materials and Anticancer Activity

Research into the synthesis of compounds through water-mediated methods for applications in NLO properties and potential anticancer activity illustrates the multifunctional aspect of these chemicals. Such studies not only contribute to materials science but also offer insights into novel therapeutic avenues (Jayarajan et al., 2019).

Anti-Angiogenic and DNA Cleavage Studies

Compounds have been synthesized and characterized for their ability to inhibit in vivo angiogenesis and their DNA cleavage abilities, suggesting applications in cancer treatment through the inhibition of blood vessel formation and direct DNA interaction (Kambappa et al., 2017).

LDL Receptor Upregulators

Some compounds are studied for their potential to upregulate the LDL receptor, indicating their relevance in the management of cholesterol levels and cardiovascular diseases (Ito et al., 2002).